Cas no 2228790-47-2 (1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol
• CAS No: 2228790-47-2
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6463832
• PubChem ID: 165616247
• Update Time: 2025-05-24

1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol
• 1-[1-(2-methylquinolin-6-yl)cyclopropyl]ethan-1-ol
• EN300-1809999
• 2228790-47-2

• Inchi： 1S/C15H17NO/c1-10-3-4-12-9-13(5-6-14(12)16-10)15(7-8-15)11(2)17/h3-6,9,11,17H,7-8H2,1-2H3
• InChI Key： HLBVYZOXILUGNN-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=CC3C(=CC=C(C)N=3)C=2)CC1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol

Recent Advances in the Study of 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol (CAS: 2228790-47-2): A Comprehensive Research Brief

The compound 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol (CAS: 2228790-47-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol exhibits selective binding affinity towards certain enzymes and receptors, making it a candidate for further investigation in the treatment of inflammatory and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has also been a focal point, suggesting its utility in central nervous system (CNS) disorders.

Recent synthetic efforts have aimed at optimizing the production of 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol, with a focus on improving yield and purity. Advanced techniques such as asymmetric synthesis and catalytic cyclopropanation have been employed to achieve enantiomerically pure forms of the compound, which are critical for its biological activity. These advancements have paved the way for more extensive preclinical studies.

In vitro and in vivo studies have provided valuable insights into the compound's mechanism of action. For instance, research has demonstrated that 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol can inhibit the activity of specific pro-inflammatory cytokines, thereby reducing inflammation in animal models. Additionally, its neuroprotective effects have been observed in models of neurodegenerative diseases, highlighting its potential as a therapeutic agent.

The safety profile of 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol has also been a subject of recent investigations. Toxicological studies indicate that the compound exhibits a favorable safety margin, with minimal adverse effects observed at therapeutic doses. This finding is particularly encouraging for its progression into clinical trials.

Looking ahead, the future of 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol research appears promising. Ongoing studies are exploring its potential in combination therapies, as well as its application in other disease areas such as oncology and infectious diseases. The compound's versatility and unique pharmacological profile make it a compelling candidate for further development.

In conclusion, the recent advancements in the study of 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-ol (CAS: 2228790-47-2) underscore its potential as a valuable tool in chemical biology and drug discovery. Continued research efforts are expected to unlock new therapeutic applications and further elucidate its mechanisms of action, solidifying its place in the pharmaceutical landscape.